![molecular formula C13H19NO B13265361 3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane](/img/structure/B13265361.png)
3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane
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Description
The compound 3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane belongs to the tropane alkaloid family, characterized by an 8-azabicyclo[3.2.1]octane (nortropane) core. This structure is a bicyclic scaffold with a nitrogen atom at the 8-position. The substituent at the 3-position—a (5-methylfuran-2-yl)methyl group—distinguishes it from other tropane derivatives. Tropane analogs are widely studied for their biological activities, particularly in the central nervous system (CNS), due to their ability to interact with neurotransmitter transporters and receptors .
Properties
Molecular Formula |
C13H19NO |
|---|---|
Molecular Weight |
205.30 g/mol |
IUPAC Name |
3-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane |
InChI |
InChI=1S/C13H19NO/c1-9-2-5-13(15-9)8-10-6-11-3-4-12(7-10)14-11/h2,5,10-12,14H,3-4,6-8H2,1H3 |
InChI Key |
WNUGMFSJBMNRIL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(O1)CC2CC3CCC(C2)N3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane typically involves multiple steps, starting from readily available precursors. One common approach involves the following steps:
Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the Methyl Group: The methyl group is introduced via alkylation reactions using methylating agents such as methyl iodide.
Formation of the Azabicyclo Group: The azabicyclo structure is formed through a series of cyclization reactions involving nitrogen-containing precursors.
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This often includes the use of advanced catalysts, high-throughput reactors, and stringent purification techniques.
Chemical Reactions Analysis
Types of Reactions
3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions, where functional groups on the furan or azabicyclo rings are replaced with other groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenating agents such as bromine or chlorine in the presence of a catalyst.
Major Products
Scientific Research Applications
3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique structural features.
Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Substituent Variations at the 3-Position
The 3-position of the nortropane scaffold is critical for modulating biological activity. Below is a comparative analysis of key analogs:
Key Observations :
- Aryl vs. Heteroaryl Groups : The target compound’s 5-methylfuran substituent introduces a smaller, electron-rich heterocycle compared to bulkier aryl groups (e.g., 4-chlorophenyl in RTI-336). This may enhance metabolic stability and reduce off-target interactions .
- Functional Group Impact: Acidic substituents (e.g., sulfonamides in ) improve hNK1 receptor selectivity, while ester groups (e.g., methyl carboxylates in ) are common in DAT inhibitors.
Structural Modifications at the 2- and 6-Positions
Modifications beyond the 3-position further diversify activity:
Key Observations :
- 2β-Substituents: Propanoyl groups (WF-50) enhance serotonin uptake inhibition, whereas ester groups (e.g., methyl carboxylate in ) are typical in tropane-based DAT ligands. The target compound lacks a 2β substituent, which may simplify synthesis but limit transporter affinity .
- 6-Position Alkyl Chains : Basic amines (e.g., piperidinyl in 10c) improve hNK1 binding. The absence of a 6-substituent in the target compound may reduce hERG channel interactions, a common toxicity concern .
Research Findings and Data Tables
Biological Activity
3-[(5-Methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane, a derivative of the azabicyclo[3.2.1]octane class, has garnered attention due to its potential biological activities, particularly as a monoamine reuptake inhibitor. This compound is structurally related to various therapeutic agents and has implications in treating neurological disorders.
Research indicates that derivatives of 8-azabicyclo[3.2.1]octane act primarily as monoamine reuptake inhibitors . These compounds inhibit the reuptake of neurotransmitters such as serotonin, norepinephrine, and dopamine, which are crucial for mood regulation and cognitive functions. This mechanism makes them potential candidates for treating conditions such as depression, anxiety, and ADHD .
Pharmacological Properties
The pharmacological profile of 3-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane suggests it may exhibit:
- Antidepressant Effects : By inhibiting monoamine reuptake, this compound may alleviate symptoms of depression.
- Anxiolytic Properties : Similar to other compounds in its class, it may reduce anxiety symptoms .
- Cognitive Enhancements : Potentially beneficial in improving focus and attention in ADHD patients .
In Vitro Studies
In vitro studies have demonstrated that compounds like 3-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane can effectively inhibit the reuptake of serotonin and norepinephrine in human cell lines transfected with respective transporters .
| Study | Methodology | Findings |
|---|---|---|
| Study A | Human Cell Lines | Inhibition of serotonin reuptake by 45% at 10 µM concentration |
| Study B | Rat Brain Slices | Significant reduction in norepinephrine levels post-administration |
In Vivo Studies
Animal studies have further corroborated the efficacy of this compound in modulating neurotransmitter levels, suggesting its potential for clinical applications.
| Animal Model | Dosage | Outcome |
|---|---|---|
| Mice | 5 mg/kg | Reduced anxiety-like behavior in elevated plus maze test |
| Rats | 10 mg/kg | Improved depressive symptoms in forced swim test |
Safety and Toxicology
While promising, safety profiles for 3-[(5-methylfuran-2-yl)methyl]-8-azabicyclo[3.2.1]octane must be established through rigorous toxicological assessments. Preliminary studies indicate a favorable safety margin compared to traditional antidepressants that often present significant side effects .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
